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Compound of Interest

Compound Name: 2,2-Diethoxyethanethioamide

Cat. No.: B055322 Get Quote

In-Depth Technical Guide: Physical Properties of
2,2-Diethoxyethanethioamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of 2,2-
Diethoxyethanethioamide (CAS No. 73956-15-7), a compound of interest in various chemical

syntheses. The document outlines its key physical constants, details established experimental

protocols for their determination, and presents a logical workflow for its synthesis.

Core Physical Properties
The accurate determination of physical properties such as melting and boiling points is

fundamental to the characterization and quality control of chemical compounds. These

parameters provide insights into the purity and identity of a substance.

Data Presentation
The known physical properties of 2,2-Diethoxyethanethioamide are summarized in the table

below for clear reference.
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Physical Property Value

Melting Point 91-94 °C[1]

Boiling Point 214.5 °C at 760 mmHg[2]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

and boiling points of organic compounds like 2,2-Diethoxyethanethioamide.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Principle: A small, finely powdered sample of the compound is heated at a controlled rate, and

the temperature range from the first sign of melting to the complete liquefaction is recorded.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital instrument)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry compound is finely ground using a mortar

and pestle. The open end of a capillary tube is pressed into the powder. The tube is then

tapped gently to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.
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Measurement: The apparatus is heated at a steady and slow rate, typically 1-2 °C per

minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Principle: A small amount of the liquid is heated, and the temperature at which the liquid and

vapor phases are in equilibrium at a given external pressure is measured. For small quantities,

the micro-reflux method using a Thiele tube is common.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or oil bath)

Liquid for heating bath (e.g., mineral oil)

Procedure:

Sample Preparation: A few milliliters of the liquid are placed in the small test tube. A capillary

tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is

then immersed in a Thiele tube containing a heating liquid, ensuring the sample is below the

level of the heating liquid.
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Measurement: The Thiele tube is gently heated. As the temperature rises, a steady stream of

bubbles will emerge from the open end of the inverted capillary tube.

Data Recording: Heating is discontinued, and the apparatus is allowed to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded as the boiling point.

Logical Workflow Visualization
The synthesis of 2,2-Diethoxyethanethioamide typically involves the thionation of its

corresponding amide, 2,2-diethoxyacetamide. A common and effective reagent for this

transformation is Lawesson's reagent. The following diagram illustrates the general

experimental workflow for this synthesis.
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General workflow for the synthesis of 2,2-Diethoxyethanethioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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